Cas no 1795479-30-9 (N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide)

• Product Name: N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide
• CAS No: 1795479-30-9
• MF: C₁₇H₁₆F₂N₈O
• MW: 386.358748435974
• CID: 5368308
• Update Time: 2025-05-22

N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide

• Inchi： 1S/C17H16F2N8O/c18-12-2-1-3-13(19)16(12)22-17(28)26-8-6-25(7-9-26)14-4-5-15(24-23-14)27-11-20-10-21-27/h1-5,10-11H,6-9H2,(H,22,28)
• InChI Key： JMRDWYZLXLBOTG-UHFFFAOYSA-N
• SMILES： N1(C(NC2=C(F)C=CC=C2F)=O)CCN(C2=NN=C(N3C=NC=N3)C=C2)CC1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.77±0.70(Predicted)

Additional information on N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide

N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide: A Comprehensive Overview

The compound with CAS No. 1795479-30-9, known as N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a piperazine ring, a pyridazine moiety, and a triazole group. The presence of these functional groups endows the molecule with unique chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of piperazine derivatives in the development of bioactive compounds. Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with biological targets. In this compound, the piperazine ring is further substituted with a difluorophenyl group, which introduces electronic effects that can modulate the compound's pharmacokinetic properties. The difluorophenyl group also contributes to the molecule's lipophilicity, enhancing its ability to cross biological membranes.

The pyridazine moiety in this compound is another key feature. Pyridazine, a six-membered aromatic ring with two adjacent nitrogen atoms, is known for its stability and ability to participate in π-π interactions. In this case, the pyridazine ring is substituted with a 1H-1,2,4-triazole group, which further enhances the compound's reactivity and selectivity. The triazole group is a well-known heterocyclic structure that can act as a hydrogen bond donor or acceptor, making it valuable in drug design for improving bioavailability and target binding affinity.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activities of this compound with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards various protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings suggest that N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide could serve as a lead compound for developing novel therapeutic agents.

In addition to its potential pharmacological applications, this compound has also been explored for its role in materials science. The combination of aromatic rings and heterocyclic groups makes it an attractive candidate for use in organic electronics. Specifically, the molecule's electronic properties could be harnessed in the development of organic semiconductors or light-emitting diodes (OLEDs). Initial experiments have shown promising results in terms of charge transport properties and stability under thermal conditions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the piperazine ring through cyclization reactions and the subsequent substitution reactions to introduce the pyridazine and triazole moieties. Researchers have also explored alternative synthetic pathways to optimize the production process and reduce costs.

From an environmental standpoint, there is growing interest in understanding the ecological impact of such compounds. Studies are being conducted to assess their biodegradability and potential toxicity to aquatic organisms. These efforts are crucial for ensuring that any future applications of this compound are sustainable and environmentally friendly.

In conclusion, N-(2,6-Difluorophenyl)-4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinecarboxamide represents a cutting-edge advancement in chemical synthesis with diverse potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for further research as scientists continue to unlock its full potential.